Cas no 683754-91-8 ((cis-1-benzylamino-indan-2-yl)-methanol)
683754-91-8 structure
Product Name:(cis-1-benzylamino-indan-2-yl)-methanol
CAS No:683754-91-8
MF:C17H19NO
MW:253.338864564896
CID:1727303
PubChem ID:23248941
Update Time:2025-04-21
(cis-1-benzylamino-indan-2-yl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- (cis-1-benzylamino-indan-2-yl)-methanol
- [(1R,2R)-1-(Benzylamino)-2,3-dihydro-1H-inden-2-yl]methanol
- 1H-indene<wbr>
- LogP
- [(1R,2R)-1-(Benzylamino)-2,3-dihydro-1H-inden-2-yl]methanol; 1H-indene<wbr>; LogP
- 683754-91-8
- Rel-((1S,2S)-1-(benzylamino)-2,3-dihydro-1H-inden-2-yl)methanol
- [(1S,2S)-1-(benzylamino)-2,3-dihydro-1H-inden-2-yl]methanol
- DTXSID80631533
-
- Inchi: 1S/C17H19NO/c19-12-15-10-14-8-4-5-9-16(14)17(15)18-11-13-6-2-1-3-7-13/h1-9,15,17-19H,10-12H2/t15-,17+/m1/s1
- InChI Key: HCVGWUBTJZNXET-WBVHZDCISA-N
- SMILES: OC[C@H]1CC2C=CC=CC=2[C@H]1NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 253.14700
- Monoisotopic Mass: 253.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 417.6°C at 760 mmHg
- Flash Point: 138.9°C
- Refractive Index: 1.626
- PSA: 32.26000
- LogP: 3.07300
(cis-1-benzylamino-indan-2-yl)-methanol Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Kevin M. Koo,Abu Ali Ibn Sina,Laura G. Carrascosa,Muhammad J. A. Shiddiky Analyst, 2014,139, 6178-6184
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5. Diterpenoids
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